Cas no 2138087-32-6 (3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol)

3-(1H-Imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol is a substituted cyclohexanol derivative featuring an imidazole moiety and an isopropyl group. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its unique structural properties. The presence of the imidazole ring offers hydrogen bonding and coordination capabilities, while the isopropyl group enhances lipophilicity, influencing solubility and bioavailability. The hydroxyl group provides a reactive site for further functionalization, making it versatile for derivatization. Its stereochemistry may also play a role in biological activity, depending on the application. Suitable for research and development, this compound is of interest for exploring structure-activity relationships in medicinal chemistry.

3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol structure

2138087-32-6 structure

Product Name:3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol

CAS No:2138087-32-6

MF:C₁₂H₂₀N₂O

MW:208.300003051758

CID:6232970

PubChem ID:165496547

Update Time:2025-08-01

3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

- 3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol
- EN300-1159075
- 2138087-32-6
- Inchi： 1S/C12H20N2O/c1-9(2)11-4-3-10(15)7-12(11)14-6-5-13-8-14/h5-6,8-12,15H,3-4,7H2,1-2H3
- InChI Key： HYDBKECGEQEDPI-UHFFFAOYSA-N
- SMILES： OC1CCC(C(C)C)C(C1)N1C=NC=C1

Computed Properties

Exact Mass: 208.157563266g/mol
Monoisotopic Mass: 208.157563266g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 38Å²

3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1159075-0.05g	3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol	2138087-32-6	0.05g	$792.0	2023-06-08
Enamine	EN300-1159075-0.1g	3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol	2138087-32-6	0.1g	$829.0	2023-06-08
Enamine	EN300-1159075-0.25g	3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol	2138087-32-6	0.25g	$867.0	2023-06-08
Enamine	EN300-1159075-0.5g	3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol	2138087-32-6	0.5g	$905.0	2023-06-08
Enamine	EN300-1159075-1.0g	3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol	2138087-32-6	1g	$943.0	2023-06-08
Enamine	EN300-1159075-2.5g	3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol	2138087-32-6	2.5g	$1848.0	2023-06-08
Enamine	EN300-1159075-5.0g	3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol	2138087-32-6	5g	$2732.0	2023-06-08
Enamine	EN300-1159075-10.0g	3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol	2138087-32-6	10g	$4052.0	2023-06-08

3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol Related Literature

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Additional information on 3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol

3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol

The compound 3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138087-32-6) is a versatile organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a cyclohexanol backbone with an imidazole ring and an isopropyl group. The imidazole moiety, a heterocyclic aromatic structure, contributes to the molecule's reactivity and ability to form hydrogen bonds, making it a valuable building block in organic chemistry.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery. For instance, researchers have explored the role of imidazole derivatives in modulating enzyme activity and targeting specific biological pathways. The cyclohexanol framework in this compound provides additional flexibility and hydroxyl functionality, which can be further modified to enhance its bioavailability or pharmacokinetic properties. This makes 3-(1H-imidazol-1-yl)-4-(propan-2-yl)cyclohexan